Cas no 126533-86-6 (4-Thiazolecarboxaldehyde, 2-(ethylamino)-)

• Product Name: 4-Thiazolecarboxaldehyde, 2-(ethylamino)-
• CAS No: 126533-86-6
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 897300
• Update Time: 2025-04-19

4-Thiazolecarboxaldehyde, 2-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxaldehyde, 2-(ethylamino)-
• 2-(ethylamino)-1,3-thiazole-4-carbaldehyde

• Inchi： 1S/C6H8N2OS/c1-2-7-6-8-5(3-9)4-10-6/h3-4H,2H2,1H3,(H,7,8)
• InChI Key： HBZUFCWQTXLKOB-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1NCC

Computed Properties

• Exact Mass: 156.03584
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 86
• Rotatable Bond Count: 32
• Complexity: 2340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: nothing

Experimental Properties

• PSA: 41.99